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Compound of Interest

Compound Name: Vitamin D3

Cat. No.: B074040 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Vitamin D3. Adherence to these procedural steps is

mandatory to mitigate the significant health risks associated with this compound. Vitamin D3,

or cholecalciferol, is acutely toxic and can be fatal if swallowed, inhaled, or in contact with skin,

and may cause organ damage through prolonged or repeated exposure.[1][2][3][4]

Hazard Identification and Data
Understanding the hazardous nature of Vitamin D3 is the first step in safe handling. The

compound is classified with multiple acute and chronic health hazards.

Table 1: Hazard Classification for Vitamin D3

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 2 / 3
Fatal or Toxic if
swallowed[2][3]

Acute Toxicity, Dermal Category 2 / 3
Fatal or Toxic in contact with

skin[2][3]

Acute Toxicity, Inhalation Category 2 Fatal if inhaled[2][3]

| Specific Target Organ Toxicity (Repeated Exposure) | Category 1 | Causes damage to organs

(Kidney, Bone) through prolonged or repeated exposure[2][4][5] |
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Quantitative toxicological data underscores the high potency and risk of this compound.

Table 2: Toxicological Data for Vitamin D3 (Cholecalciferol)

Test Route Species Value

LD50 Oral Rat 42 mg/kg

LD50 Oral Mouse 42,500 µg/kg

LC50 Inhalation - 0.05 mg/l (ATE)

LD50 Dermal - 50 mg/kg (ATE)

TDLO Oral Child
39 mg/kg / 34W

intermittent

LD50 Intraperitoneal Mouse 136 mg/kg

LD50: Lethal Dose, 50%; LC50: Lethal Concentration, 50%; TDLO: Lowest Published Toxic

Dose; ATE: Acute Toxicity Estimate. Data sourced from reference[3].

Operational Plan: Handling and Storage
All handling and disposal procedures must be conducted within a certified chemical fume hood

to minimize exposure risk.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all procedures involving Vitamin D3.

Table 3: Required Personal Protective Equipment (PPE)
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PPE Category Item Specifications and Use

Eye and Face
Safety Goggles & Face
Shield

Chemical splash goggles
meeting OSHA 29 CFR
1910.133 or European
Standard EN166 are
required.[5] A face shield
should be worn in addition
to goggles when there is a
splash or aerosol
generation risk.[2][6]

Hand Double Gloving

Handle with chemical-resistant

gloves inspected prior to use.

[2][7] An inner nitrile glove with

a second, heavier-duty glove

(e.g., neoprene or butyl

rubber) over it is

recommended. Change gloves

immediately upon

contamination.[6]

Body Dedicated Lab Coat & Apron

Wear a protective suit or a

dedicated, non-porous lab

coat.[6][7] A chemical-resistant

apron should be worn over the

lab coat when handling larger

quantities.[6] Contaminated

clothing must be removed

immediately and washed

before reuse.[4][7]

Respiratory Respirator A NIOSH/MSHA or European

Standard EN 149 approved

respirator with a P100

cartridge is required for

handling powders or any

procedure that may generate

aerosols or dust.[2][5][6] Fit-
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PPE Category Item Specifications and Use

testing is mandatory for all

users.

| Footwear | Closed-toe Shoes | Sturdy, closed-toe shoes that cover the entire foot are

mandatory in the laboratory.[6] |

Step-by-Step Handling Protocol
Engineering Controls: Always work within a chemical fume hood.[1][4] Ensure adequate

ventilation is available for the work area.[5][8]

Avoid Exposure: Do not get the compound in eyes, on skin, or on clothing.[5][9] Do not

breathe dust, vapor, mist, or gas.[2][5]

Hygiene Practices: Wash hands and face thoroughly after handling.[4][9] Do not eat, drink, or

smoke in the work area.[4][7] Apply preventive skin protection.[4]

Safe Transfer: When transferring materials, use appropriate grounding and bonding

procedures to prevent static discharge, especially with flammable solutions.[9]

First Aid: In case of exposure, seek immediate medical attention.

Skin: Immediately wash with water and soap and rinse thoroughly.[3] Take off all

contaminated clothing.[4]

Eyes: Rinse opened eyes for several minutes under running water.[3]

Inhalation: Move the person to fresh air. If breathing stops, provide artificial respiration.[4]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

[3][5]

Storage Plan
Proper storage is critical to maintaining the stability of Vitamin D3 and ensuring safety.
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Container: Keep the container tightly closed in a dry, well-ventilated place.[2][4][5]

Environment: Store in a cool, refrigerated place, protected from light and heat.[5][7][8]

Security: Store locked up or in an area accessible only to qualified and authorized personnel.

[4][7]

Incompatibilities: Store away from strong oxidizing agents, acid anhydrides, and acid

chlorides.[5]

Disposal Plan
All waste contaminated with Vitamin D3 is considered hazardous and must be handled

accordingly to prevent environmental contamination and health risks.[1][6]

Step-by-Step Disposal Protocol
Waste Identification: Classify all Vitamin D3, including pure compound, contaminated lab

supplies (gloves, pipette tips, bench paper), and solutions as hazardous waste.[1] Do not mix

with non-hazardous laboratory trash.[1]

Waste Segregation and Collection:

Solid Waste: Place all contaminated solid items into a dedicated, clearly labeled, leak-

proof hazardous waste container with a secure lid.[1][6]

Liquid Waste: Collect all contaminated liquids in a dedicated, sealed, shatter-resistant, and

chemical-resistant hazardous waste container.[1][6]

Sharps: Dispose of contaminated sharps in a designated, puncture-resistant sharps

container for hazardous chemical waste.[6]

Labeling: Clearly label all waste containers as "Hazardous Waste" and identify the contents,

including "Vitamin D3 (Cholecalciferol)" and any solvents.[1]

Storage of Waste: Store waste containers in a secure, well-ventilated Satellite Accumulation

Area (SAA), away from general lab traffic and incompatible materials. Keep containers

closed except when adding waste.[1]
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Final Disposal: Arrange for collection through your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor.[1][6] An

alternative for some solutions is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator with a scrubber.[2]

Experimental Protocols
The safety data sheets and handling guides used to compile this information are based on the

established hazardous properties of Vitamin D3. They cite toxicological data such as LD50

values but do not provide detailed experimental methodologies for how this data was

generated. These values are typically determined through standardized toxicology studies

regulated by government and international bodies.

Workflow Visualization
The following diagram illustrates the essential workflow for safely handling and disposing of

Vitamin D3 in a laboratory setting.
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3. Disposal Phase
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Caption: Safe Handling and Disposal Workflow for Vitamin D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b074040?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Proper_Disposal_of_D3_2_A_Guide_for_Laboratory_Professionals.pdf
https://www.cdhfinechemical.com/images/product/msds/134_1689528202_VITAMIND3CASNO67-97-0MSDS.pdf
https://cdn.caymanchem.com/cdn/msds/11792m.pdf
https://www.sigmaaldrich.com/HK/en/sds/sial/phr1237?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAB2252406&productDescription=VITAMIN+D3+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Pyrocholecalciferol.pdf
https://cdn.accentuate.io/6170716242104/17137213309112/SDS-Cholecalciferol-v.-May-2021-v1643001443905.pdf
https://download.basf.com/p1/000000000030070969_SDS_GEN_US/en_US/Vit.D3_1.0_Mio_IUG_30070969_SDS_GEN_US_en_4-0.pdf
https://www.zoetisus.com/content/_assets/docs/vmips/safety-data-sheets/high_d_2x.pdf
https://www.benchchem.com/product/b074040#personal-protective-equipment-for-handling-vitamin-d3
https://www.benchchem.com/product/b074040#personal-protective-equipment-for-handling-vitamin-d3
https://www.benchchem.com/product/b074040#personal-protective-equipment-for-handling-vitamin-d3
https://www.benchchem.com/product/b074040#personal-protective-equipment-for-handling-vitamin-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074040?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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